Cas no 2229929-16-0 ((S)-4-(tert-butyl)-3-((S)-3-oxo-1-(4-(trifluoromethyl)phenyl)butyl)oxazolidin-2-one)

(S)-4-(tert-butyl)-3-((S)-3-oxo-1-(4-(trifluoromethyl)phenyl)butyl)oxazolidin-2-one structure

2229929-16-0 structure

Product Name:(S)-4-(tert-butyl)-3-((S)-3-oxo-1-(4-(trifluoromethyl)phenyl)butyl)oxazolidin-2-one

CAS No:2229929-16-0

MF:C₁₈H₂₂F₃NO₃

MW:357.367395877838

CID:6642606

Update Time:2024-01-29

(S)-4-(tert-butyl)-3-((S)-3-oxo-1-(4-(trifluoromethyl)phenyl)butyl)oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

- (S)-4-(tert-butyl)-3-((S)-3-oxo-1-(4-(trifluoromethyl)phenyl)butyl)oxazolidin-2-one
- 2-Oxazolidinone, 4-(1,1-dimethylethyl)-3-[(1S)-3-oxo-1-[4-(trifluoromethyl)phenyl]butyl]-, (4S)-
- Inchi： 1S/C18H22F3NO3/c1-11(23)9-14(12-5-7-13(8-6-12)18(19,20)21)22-15(17(2,3)4)10-25-16(22)24/h5-8,14-15H,9-10H2,1-4H3/t14-,15+/m0/s1
- InChI Key： NHIOVUPISQHICW-LSDHHAIUSA-N
- SMILES： O1C[C@H](C(C)(C)C)N([C@H](C2=CC=C(C(F)(F)F)C=C2)CC(=O)C)C1=O

(S)-4-(tert-butyl)-3-((S)-3-oxo-1-(4-(trifluoromethyl)phenyl)butyl)oxazolidin-2-one Production Method

Production Method 1

128796-39-4

2229928-92-9

2229929-16-0

2229929-51-3

2229929-15-9

80992-93-4

Reaction Conditions

1.1 Catalysts: 2,2′-Bipyridine , Palladium diacetate Solvents: Water ; 12 h, 100 °C

Reference

Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition

Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

Production Method 2

2229929-16-0

2229929-51-3

2229929-15-9

80992-93-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 40 min, 0 °C; 4 h, 2 - 10 °C
2.1 Reagents: 4-Methylmorpholine Solvents: Dichloromethane ; 16 h, rt
3.1 Catalysts: 2,2′-Bipyridine , Palladium diacetate Solvents: Water ; 12 h, 100 °C

Reference

Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition

Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

Production Method 3

1423-60-5

54705-42-9

2229929-16-0

2229929-51-3

2229929-15-9

80992-93-4

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine Solvents: Dichloromethane ; 16 h, rt
2.1 Catalysts: 2,2′-Bipyridine , Palladium diacetate Solvents: Water ; 12 h, 100 °C

Reference

Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition

Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740

Production Method 4

54705-42-9

2229929-16-0

2229929-51-3

2229929-15-9

80992-93-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 40 min, 0 °C; 4 h, 2 - 10 °C
1.2 Reagents: 4-Methylmorpholine Solvents: Dichloromethane ; 16 h, rt
2.1 Catalysts: 2,2′-Bipyridine , Palladium diacetate Solvents: Water ; 12 h, 100 °C

Reference

Diastereoselective synthesis of β-amino ketone and acid derivatives by palladium-catalyzed conjugate addition

Zhi, Wubin; et al, Tetrahedron Letters, 2018, 59(28), 2736-2740